Cas no 91693-61-7 (3-(cyclohexylmethyl)piperidine)

• Product Name: 3-(cyclohexylmethyl)piperidine
• CAS No: 91693-61-7
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• MDL: MFCD13562907
• CID: 1966028
• PubChem ID: 21936854
• Update Time: 2025-11-01

3-(cyclohexylmethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-(cyclohexylmethyl)-
• 3-(cyclohexylmethyl)piperidine
• AKOS011517749
• CS-0267548
• EN300-242866
• SCHEMBL6108315
• 91693-61-7
• SB42531

• MDL： MFCD13562907
• Inchi： 1S/C12H23N/c1-2-5-11(6-3-1)9-12-7-4-8-13-10-12/h11-13H,1-10H2
• InChI Key： QFJGECJSZDTSPC-UHFFFAOYSA-N
• SMILES： N1CCCC(C1)CC1CCCCC1

Computed Properties

• Exact Mass: 181.183
• Monoisotopic Mass: 181.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 3.6

Additional information on 3-(cyclohexylmethyl)piperidine

Recent Advances in the Study of 3-(cyclohexylmethyl)piperidine (CAS: 91693-61-7) in Chemical Biology and Pharmaceutical Research

3-(cyclohexylmethyl)piperidine (CAS: 91693-61-7) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This piperidine derivative is characterized by its cyclohexylmethyl substituent, which imparts unique physicochemical properties and biological activities. Recent studies have explored its role as a versatile scaffold in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and antimicrobial compounds.

One of the key areas of research involving 3-(cyclohexylmethyl)piperidine is its application in the synthesis of novel psychoactive substances (NPS). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for sigma-1 and sigma-2 receptors, which are implicated in various neurological disorders. The study highlighted the compound's potential as a lead structure for developing therapeutics for neuropathic pain and neurodegenerative diseases.

In addition to its neurological applications, 3-(cyclohexylmethyl)piperidine has shown promise in antimicrobial research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters (2024) reported that certain derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, suggesting a novel mechanism of action distinct from conventional antibiotics.

The synthetic pathways for 3-(cyclohexylmethyl)piperidine have also been optimized in recent studies. A 2023 paper in Organic Process Research & Development described a scalable, high-yield synthesis method that employs catalytic hydrogenation as a key step. This advancement is particularly significant for industrial-scale production, addressing previous challenges related to yield and purity.

Pharmacokinetic studies of 3-(cyclohexylmethyl)piperidine derivatives have revealed favorable drug-like properties, including good blood-brain barrier permeability and metabolic stability. These characteristics, combined with the compound's structural versatility, make it an attractive scaffold for further medicinal chemistry optimization. Current research efforts are focused on developing more selective analogs with improved safety profiles.

Looking forward, the unique structural features of 3-(cyclohexylmethyl)piperidine continue to inspire innovative research across multiple therapeutic areas. Its dual potential in CNS disorders and infectious diseases positions it as a valuable tool in drug discovery pipelines. Future studies are expected to explore its applications in other therapeutic areas, including oncology and inflammation, further expanding its pharmaceutical relevance.